Cas no 81483-79-6 (1,3-Propanediamine,N1-hexyl-N3-(1-nitro-9-acridinyl)-)

• Product Name: 1,3-Propanediamine,N1-hexyl-N3-(1-nitro-9-acridinyl)-
• CAS No: 81483-79-6
• MF: C₂₂H₂₈N₄O₂
• MW: 380.483325004578
• CID: 728830
• PubChem ID: 149592
• Update Time: 2025-04-19

1,3-Propanediamine,N1-hexyl-N3-(1-nitro-9-acridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1-hexyl-N3-(1-nitro-9-acridinyl)-
• N-hexyl-N'-(1-nitroacridin-9-yl)propane-1,3-diamine
• DTXSID80231133
• 9-((3-(Hexylamino)propyl)amino)-1-(hydroxy(oxido)amino)acridine
• NSC673791
• NCI60_026112
• CHEMBL1964528
• 1,3-Propanediamine, N-hexyl-N'-(1-nitro-9-acridinyl)-
• NSC-673791
• 81483-79-6

• Inchi： 1S/C22H28N4O2/c1-2-3-4-7-14-23-15-9-16-24-22-17-10-5-6-11-18(17)25-19-12-8-13-20(21(19)22)26(27)28/h5-6,8,10-13,23H,2-4,7,9,14-16H2,1H3,(H,24,25)
• InChI Key： NSZWREFZGBFSJX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C1=C(C1C=CC=CC=1N=2)NCCCNCCCCCC)=O

Computed Properties

• Exact Mass: 380.22122615g/mol
• Monoisotopic Mass: 380.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 82.8Ų